Research Area
  • GSK3368715 dihydrochloride
    GSK3368715 dihydrochloride
    • Cat. No.:
    • B607830
    • CAS No.:
    • Molecular Formula:
    • C20H40Cl2N4O2
    • Molecular Weight:
    • 439.5 g/mol
    Description
    GSK3368715, aslo known as EPZ019997, is a potent, reversible type I PRMT inhibitor with anti-tumor effects in human cancer models. Inhibition of PRMT5, the predominant type II PRMT, produces synergistic cancer c...
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  • GSK343
    GSK343
    • Cat. No.:
    • B607833
    • CAS No.:
    • 1346704-33-3
    • Molecular Formula:
    • C31H39N7O2
    • Molecular Weight:
    • 541.7 g/mol
    Description
    GSK343 is a member of the class of indazoles that is 1-isopropyl-1H-indazole-4-carboxamide in which the nitrogen of the carboxamide group is substituted by a (6-methyl-2-oxo-4-propyl-1,2-dihydropyridin-3-yl)meth...
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  • GSK 4027
    GSK 4027
    • Cat. No.:
    • B607841
    • CAS No.:
    • Molecular Formula:
    • C17H21BrN4O
    • Molecular Weight:
    • 377.3 g/mol
    Description
    GSK4027 is a p300/CBP-associated factor (PCAF)/general control nonderepressible 5 (GCN5) bromodomain inhibitor (Ki = 1.4 nM;  IC50 = 60 nM in a chromatin engagement assay). It is greater than 18,000-fold se...
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  • GSK467
    GSK467
    • Cat. No.:
    • B607843
    • CAS No.:
    • Molecular Formula:
    • C17H13N5O2
    • Molecular Weight:
    • 319.32 g/mol
    Description
    GSK467 is a potent and selective inhibitor of KDM5 (also known as JARID1). GSK467 exploits unique binding modes.
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  • GSK503
    GSK503
    • Cat. No.:
    • B607845
    • CAS No.:
    • Molecular Formula:
    • C31H38N6O2
    • Molecular Weight:
    • 526.7 g/mol
    Description
    GSK503 is a potent and specific inhibitor of EZH2 methyltransferase.
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  • GSK547
    GSK547
    • Cat. No.:
    • B607846
    • CAS No.:
    • Molecular Formula:
    • C20H18F2N6O
    • Molecular Weight:
    • 396.4 g/mol
    Description
    GSK547 (GSK'547) is a highly selective and potent inhibitor of receptor-interacting serine/threonine protein kinase 1 (RIPK1), inhibits macrophage-mediated adaptive immune tolerance in pancreatic cancer....
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  • GSK591
    GSK591
    • Cat. No.:
    • B607853
    • CAS No.:
    • Molecular Formula:
    • C22H28N4O2
    • Molecular Weight:
    • 380.5 g/mol
    Description
    GSK591 (EPZ015866) is a potent and selective inhibitor of protein methyltransferase 5 (PRMT5).
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  • GSK621
    GSK621
    • Cat. No.:
    • B607855
    • CAS No.:
    • Molecular Formula:
    • C26H20ClN3O5
    • Molecular Weight:
    • 489.9 g/mol
    Description
    GSK621 is an activator of AMP-activated protein kinase (AMPK). It has been shown to increase phosphorylation at AMPKα T172, a marker of AMPK activation, in both acute myeloid leukemia (AML) cell lines and primar...
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  • GSK6853
    GSK6853
    • Cat. No.:
    • B607858
    • CAS No.:
    • Molecular Formula:
    • C22H27N5O3
    • Molecular Weight:
    • 409.5 g/mol
    Description
    GSK6853 is a chemical probe for the bromodomain of BRPF1 that displays a TR-FRET pIC50 value of 8.1 and a BROMOscan pKd value of 9.5. It exhibits >1,600-fold selectivity for BRPF1 over all other bromodomains in ...
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  • GSK 690
    GSK 690
    • Cat. No.:
    • B607859
    • CAS No.:
    • Molecular Formula:
    • C24H23N3O
    • Molecular Weight:
    • 369.5 g/mol
    Description
    Novel potent and selective reversible KDM1A inhibitor and Lysine-specific demethylase 1 (LSD1)-specific inhibitor
    GSK-690 is a potent and selective Reversible Inhibitors of Lysine Specific Demethylase 1.
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